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Compound of Interest

Compound Name: Perylene Red

Cat. No.: B1679657

This guide provides a comprehensive characterization of Perylene Red Maroon (PR179), a
high-performance organic pigment, and objectively compares its performance against two
common alternatives: Pyrrole Crimson (PR264) and Quinacridone Maroon (PR206). The
information presented is intended for researchers, scientists, and drug development
professionals who require precise and reliable colorants in their work.

Perylene Red Maroon (PR179) is a synthetic organic pigment known for its deep, maroon to
red-brown hue.[1][2] It is valued for its exceptional lightfastness and weather resistance,
making it suitable for applications requiring long-term color stability.[1][3]

Quantitative Performance Data

The following table summarizes the key performance indicators of Perylene Red Maroon
(PR179) in comparison to Pyrrole Crimson (PR264) and Quinacridone Maroon (PR206). This
data is compiled from technical data sheets and qualitative industry observations.
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Perylene Red Pyrrole Quinacridone
Property Maroon Crimson Maroon Test Method
(PR179) (PR264) (PR206)
Lightfastness
7-8 (Very Good
(Blue Wool 8 (Excellent)[1] 8 (Excellent)[5] ASTM D4303
to Excellent)[4]
Scale)
Heat Resistance 200°C[1] >300°C ~300°C Internal Method
Tinting Strength High[2] Very Highl[6] Moderate ISO 787-16
Acid Resistance 5 (Excellent)[7]
5 (Excellent)[1] 5 (Excellent) ASTM D543
(1-5 Scale) [8]
Alkali Resistance 5 (Excellent)[7]
5 (Excellent)[1] 5 (Excellent) ASTM D543
(1-5 Scale) (8]
Semi-transparent
Transparency to Transparent[2]  Semi-transparent  Transparent[10] Visual Inspection
[9]
Staining High Staining[9] Medium Staining  Staining Visual Inspection

Note: Some data points are derived from qualitative assessments and cross-referenced with

typical performance for the pigment class where direct quantitative comparisons were

unavailable.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to

ensure reproducibility and accurate comparison.

Lightfastness Testing (ASTM D4303)

This method determines the effect of indoor light exposure on the colorfastness of pigments.

o Sample Preparation: A dispersion of the pigment in a clear, non-reactive binder is prepared

and applied uniformly to a stable, non-reactive substrate. A portion of each sample is

masked to serve as an unexposed control.
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o Exposure: Samples are exposed to a controlled artificial light source, typically a xenon arc
lamp, designed to simulate the spectral distribution of daylight through window glass.[11] The
exposure is conducted for a specified duration or until a certain radiant energy threshold is
reached.[11]

o Evaluation: The color difference (AE*ab) between the exposed and unexposed portions of
each sample is measured using a spectrophotometer. The lightfastness is then rated on the
Blue Wool Scale (1-8), where 8 indicates no fading and 1 indicates severe fading.[12]

Tinting Strength (ISO 787-16)

This protocol provides a method for comparing the tinting strength of a pigment against a
standard.

o Preparation of Dispersions: A standard white base (e.g., titanium dioxide in a binder) is
prepared. Weighed amounts of the test pigment and a reference pigment are separately
dispersed into equal amounts of the white base to create colored pastes.[13]

o Color Comparison: The colored pastes are drawn down side-by-side on a neutral substrate.
The visual or instrumental color difference between the two is assessed.[14]

o Calculation: The tinting strength is expressed as a percentage relative to the reference
standard. If the test pigment produces a stronger color, its tinting strength is greater than
100%.[13]

Chemical Resistance (Adapted from ASTM D543)

This test evaluates the resistance of the pigment to various chemical agents.

o Sample Preparation: Pigment drawdowns are prepared on a non-reactive substrate as in the
lightfastness test.

o Exposure: The samples are immersed in or spotted with standardized acidic (e.g., 5% HCI)
and alkaline (e.g., 5% NaOH) solutions for a specified period (e.g., 24 hours) at a controlled
temperature.[15][16]

o Evaluation: After exposure, the samples are rinsed, dried, and visually inspected for any
changes in color, gloss, or surface texture. The resistance is rated on a 1 to 5 scale, where 5
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indicates no change and 1 indicates severe degradation.[1]

Pigment Selection Workflow

The following diagram illustrates a logical workflow for selecting the most appropriate pigment
based on key performance requirements.

Caption: Pigment selection decision tree based on key performance criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679657#characterization-of-perylene-red-maroon-
pri79]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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